Cas no 86456-69-1 (6-Bromo-1-(bromomethyl)naphthalene)

• Product Name: 6-Bromo-1-(bromomethyl)naphthalene
• CAS No: 86456-69-1
• MF: C₁₁H₈Br₂
• MW: 299.989221572876
• CID: 4936377
• PubChem ID: 13142467
• Update Time: 2025-05-19

6-Bromo-1-(bromomethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-(bromomethyl)naphthalene
• 2-Bromo-5-(bromomethyl)naphthalene

• Inchi： 1S/C11H8Br2/c12-7-9-3-1-2-8-6-10(13)4-5-11(8)9/h1-6H,7H2
• InChI Key： OFUWLIWMZOLNEJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C2C=C(C=CC2=1)Br

Computed Properties

• Exact Mass: 299.89723 g/mol
• Monoisotopic Mass: 297.89928 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0
• Molecular Weight: 299.99

Additional information on 6-Bromo-1-(bromomethyl)naphthalene

Introduction to 6-Bromo-1-(bromomethyl)naphthalene (CAS No. 86456-69-1)

6-Bromo-1-(bromomethyl)naphthalene is a highly specialized organic compound with the CAS registry number 86456-69-1. This compound belongs to the naphthalene derivatives family, characterized by its two fused benzene rings with bromine substituents at specific positions. The presence of bromine atoms at the 6 and 1 positions, along with a bromomethyl group at the 1 position, imparts unique chemical properties to this compound, making it a valuable molecule in various research and industrial applications.

The synthesis of 6-Bromo-1-(bromomethyl)naphthalene involves a series of intricate organic reactions, including bromination and alkylation processes. Researchers have explored various methods to optimize the synthesis of this compound, focusing on improving yield and purity. Recent advancements in catalytic systems and reaction conditions have significantly enhanced the efficiency of these processes, as reported in several peer-reviewed journals.

One of the most notable applications of 6-Bromo-1-(bromomethyl)naphthalene is in the field of medicinal chemistry. The compound serves as an intermediate in the synthesis of bioactive molecules, particularly those targeting cancer and inflammatory diseases. Studies published in high-impact journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have highlighted its potential as a precursor for developing novel therapeutic agents.

In addition to its role in drug discovery, 6-Bromo-1-(bromomethyl)naphthalene has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. Research conducted at leading institutions like Stanford University and MIT has demonstrated its ability to enhance device performance when incorporated into conjugated systems.

The structural integrity of 6-Bromo-1-(bromomethyl)naphthalene is further supported by its stability under various reaction conditions. This stability is attributed to the electron-withdrawing effects of the bromine atoms, which modulate the reactivity of the molecule. Recent studies have also explored its use in click chemistry reactions, where it acts as a versatile building block for constructing complex molecular architectures.

From an environmental perspective, understanding the degradation pathways of 6-Bromo-1-(bromomethyl)naphthalene is crucial for assessing its ecological impact. Research published in *Environmental Science & Technology* has revealed that the compound undergoes rapid biodegradation under aerobic conditions, reducing potential risks to aquatic ecosystems.

In conclusion, 6-Bromo-1-(bromomethyl)naphthalene (CAS No. 86456-69-1) stands out as a multifaceted compound with significant implications across diverse scientific domains. Its role as an intermediate in drug discovery, material development, and chemical synthesis underscores its importance in modern research. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound remains at the forefront of scientific innovation.